Cas no 97771-14-7 (2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid)

• Product Name: 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid
• CAS No: 97771-14-7
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 1093329
• PubChem ID: 72942670
• Update Time: 2025-10-25

2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid
• 2-[(6-methyl-1H-benzimidazol-2-yl)methoxy]benzoic acid
• 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoicacid
• 2-[(5-METHYL-1H-1,3-BENZODIAZOL-2-YL)METHOXY]BENZOIC ACID
• 97771-14-7

• Inchi： 1S/C16H14N2O3/c1-10-6-7-12-13(8-10)18-15(17-12)9-21-14-5-3-2-4-11(14)16(19)20/h2-8H,9H2,1H3,(H,17,18)(H,19,20)
• InChI Key： JCQUODPMSJBOPU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CC1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid

Professional Introduction to 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic Acid (CAS No. 97771-14-7)

2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid, identified by its CAS number 97771-14-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a benzoic acid moiety combined with a benzo[d]imidazole ring system suggests versatile reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The benzoic acid component of this compound is well-known for its role as an intermediate in the synthesis of various pharmacologically active molecules. Its acidic properties and ability to form hydrogen bonds make it particularly useful in the design of drugs targeting receptors and enzymes that rely on such interactions. In contrast, the benzo[d]imidazole ring system is a prominent feature in many bioactive molecules, often serving as a core structure in kinase inhibitors and antimicrobial agents. The integration of these two distinct moieties in 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid creates a unique chemical entity with potential therapeutic implications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more effectively than ever before. Studies have indicated that the methoxy-substituted benzoic acid moiety can modulate the electronic properties of the benzo[d]imidazole ring, influencing its binding affinity and selectivity. This has opened up new avenues for designing molecules with enhanced efficacy and reduced side effects.

The synthesis of 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid involves multi-step organic transformations, typically starting from commercially available precursors. The introduction of the 5-methyl substituent on the benzo[d]imidazole ring enhances its stability and reactivity, making it more amenable to further functionalization. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core benzo[d]imidazole scaffold, followed by methoxylation and carboxylation steps to introduce the benzoic acid functionality.

In the context of drug discovery, this compound has been investigated for its potential role in modulating inflammatory pathways. The benzo[d]imidazole moiety is known to interact with various intracellular signaling cascades, while the benzoic acid component can influence extracellular signaling molecules. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central players in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

The structural versatility of 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid also makes it an attractive candidate for developing targeted therapies against cancer. Benzo[d]imidazole derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in tumor growth and metastasis. By incorporating additional functional groups or modifying existing ones, researchers can fine-tune the binding properties of this compound to achieve higher selectivity for specific cancer-related targets.

Another area of interest is the use of this compound as a chiral building block in asymmetric synthesis. The presence of stereogenic centers in its structure allows for the preparation of enantiomerically pure forms, which are often required for pharmaceutical applications. Chiral resolution techniques such as diastereomeric salt formation have been utilized to isolate optically active forms of this compound, paving the way for its use in enantioselective drug development.

The pharmacokinetic profile of 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid is also an important consideration in drug design. Studies have indicated that modifications to the benzoic acid moiety can influence solubility, permeability, and metabolic stability, all critical factors for oral bioavailability. By optimizing these parameters, researchers can enhance the overall therapeutic potential of this compound while minimizing adverse effects.

In conclusion, 2-((5-methyl-1H-benzo[d]imidazol-2-yl)methoxy)benzoic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple opportunities for further chemical manipulation and biological evaluation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical chemistry and drug development.